Cas no 5770-43-4 (6-(ethylamino)-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

6-(ethylamino)-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione structure
5770-43-4 structure
Product Name:6-(ethylamino)-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
CAS No:5770-43-4
MF:C8H13N3O2
MW:183.207721471786
CID:947434
PubChem ID:652709
Update Time:2025-04-19

6-(ethylamino)-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 6-ETHYLAMINO-1,3-DIMETHYLURACIL
    • 6-(ethylamino)-1,3-dimethylpyrimidine-2,4-dione
    • 6-(ethylamino)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
    • 6-(ethylamino)-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • CHEMBL1567023
    • Oprea1_307292
    • HMS2285H06
    • 5770-43-4
    • Oprea1_455428
    • 6-Ethylamino-1,3-dimethyl-1H-pyrimidine-2,4-dione
    • MLS000035858
    • SMR000009570
    • AKOS006277877
    • EN300-1085456
    • DTXSID10349553
    • Inchi: 1S/C8H13N3O2/c1-4-9-6-5-7(12)11(3)8(13)10(6)2/h5,9H,4H2,1-3H3
    • InChI Key: LKDYUNLCDHHAQX-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C=C(NCC)N1C)=O

Computed Properties

  • Exact Mass: 183.10089
  • Monoisotopic Mass: 183.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.65

6-(ethylamino)-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>

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